Cas no 109-69-3 (1-Chlorobutane)

1-Chlorobutane Properties

Names and Identifiers

• n-Butyl chloride
• 1-chlorobutane B&amp
• amp
• J brand 4 L
• 1-Butylchlorid
• 1-Chlorbutan
• 1-chloro-butan
• Butane,1-chloro-
• Chlorure de butyle
• chloruredebutyle(french)
• NBC wormer
• 1-butyl chloride
• 1-chloro-butane
• 1-Chlorobutane
• 1-chloroethane
• Butane,1-chloro
• Chlorobutane,1
• n-C4H9Cl
• n-Chlorobutane
• NCI-C06155
• N-PROPYLCARBINYL CHLORIDE
• S3, N-BUTYL CHLORIDE
• Sure Shot
• 1-Cholrobutane
• Butyl Chloride
• CHLOROBUTANE
• BUTYL CHLORIDE
• 1-CHLOROBUTANE
• Butyl chloride;1-Chlorobutane
• EN300-19284
• 1-Chlorobutane, ReagentPlus(R), 99%
• 1-Chlorobutane, p.a., 99%
• DTXSID8020206
• Q161608
• Butyl chloride [NF]
• Happy Jack Worm Capsules
• EC 203-696-6
• J-504525
• n-BuCl
• 4-01-00-00246 (Beilstein Handbook Reference)
• 25154-42-1
• N-BUTYL CHLORIDE [GREEN BOOK]
• NSC 8419
• AI3-15309
• DTXCID00206
• n-butyl-chloride
• normal butyl chloride
• FT-0607645
• BUTYL CHLORIDE [HSDB]
• DB11534
• AKOS000118759
• NSC8419
• A802074
• InChI=1/C4H9Cl/c1-2-3-4-5/h2-4H2,1H
• CCRIS 1389
• Chlorure de butyle [French]
• NCGC00258419-01
• 109-69-3
• 1-Chlorobutane, purum, >=99.0% (GC)
• NS00007880
• J-002316
• BRN 1730909
• MFCD00001009
• 1-chlorbutane
• NSC-8419
• HSDB 4167
• 1-Chlorobutane, biotech. grade, for protein sequence analysis, >=99.8%
• ZP7R667SGD
• 1-Chlorobutane, anhydrous, 99.5%
• n-Chlorobutane [UN1127] [Flammable liquid]
• 1-Chlorobutane, HPLC grade, >=99.5%
• Butane, 1-chloro-
• 1-Chlorobutane, for HPLC, >=99.8%
• Butane, chloro-
• WLN: G4
• NCGC00091059-01
• Tox21_111072
• Chlorobutane, 1-
• Butane,chloro-
• chloromethylpropane
• F0001-0200
• Tox21_200865
• NBC Kaps Wormer
• CAS-109-69-3
• 1-Chlorobutane, HPLC Grade
• CHEMBL47259
• EINECS 203-696-6
• CHLOROBUTANES
• BUTYLCHORIDE
• chloro-n-butane
• n-chlorbutane
• 1-chloranylbutane
• n-butylchloride
• N-BUTYL CHLORIDE [MI]
• UNII-ZP7R667SGD
• NCGC00091059-02
• for HPLC, inverted exclamation markY99.5%
• 1-Chlorobutane 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• 1-Chlorobutane 99.5%, SuperDry, Water≤50 ppm (by K.F.)
• BBL012221
• chlorobutane
• N-BUTYL CHLORIDE
• STL163562
• 1-CHLORO-BUTANE
• N-Propylcarbinyl chloride
• Butyl chloride
• +Expand

• MDL： MFCD00001009
• InChIKey： VFWCMGCRMGJXDK-UHFFFAOYSA-N
• Inchi： 1S/C4H9Cl/c1-2-3-4-5/h2-4H2,1H3
• SMILES： CCCCCl
• BRN： 1730909

Computed Properties

• Exact Mass: 92.03930
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 92.039
• Heavy Atom Count: 5
• Complexity: 13.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.02530
• PSA: 0.00000
• Merck: 1560
• Refractive Index: n20/D 1.402(lit.)
  n20/D 1.402
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• Boiling Point: 77-78 °C(lit.)
• Melting Point: −123 °C (lit.)
• Vapor Pressure: 80.1 mmHg ( 78.4 °C)
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• FEMA: 2925
• Solubility: water: soluble0.11g/L at 20°C
• Color/Form: Colorless liquid with pungent smell.
• Stability/Shelf Life: Stable. Highly flammable. Note low flash point and wide explosion limit range. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Insoluble in water, miscible in most organic solvents such as ethanol and diethyl ether.
• Density: 0.886 g/mL at 25 °C(lit.)

1-Chlorobutane Security Information

• Symbol: GHS02
• RTECS：EJ6300000
• WGK Germany：2
• Safety Instruction： S16-S29-S9
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1127
• Hazard Statement： H225
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-52/53
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.67 g/kg (Smyth)
• Explosive Limit：1.8-10.1%(V)
• HazardClass：3
• FLUKA BRAND F CODES：1-10

1-Chlorobutane Customs Data

• HS CODE：29031990
• Customs Data：

  China Customs Code:

  2903199000

  Overview:

  2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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